Cas no 8016-38-4 (FEMA 2771)

FEMA 2771 structure
FEMA 2771 structure
Product Name:FEMA 2771
CAS No:8016-38-4
MF:C27H28F3N5O3
MW:527.538136482239
CID:48058
PubChem ID:90279258
Update Time:2025-04-18

FEMA 2771 Chemical and Physical Properties

Names and Identifiers

    • FEMA 2771
    • nerolibigaradeoil,tunisian
    • nerolioil,tunisian
    • Oils,neroli
    • Orangeblossomoil
    • Orangeflowerconcrete
    • CITRUS AURANTIUM
    • SWEET ORANGE OIL
    • NEROLI
    • Neroli oil, Morocco
    • Orange essential oil
    • Orange essential oil​​
    • US10517858, Example 63 (Diastereoisomer 2)
    • SCHEMBL15872607
    • 1381930-10-4
    • 8016-38-4
    • Inchi: 1S/C27H28F3N5O3/c1-13-11-35(12-21(31)27(13,2)38)25-14-6-9-20(36)23(14)32-10-19(25)34-26(37)18-8-7-17(30)24(33-18)22-15(28)4-3-5-16(22)29/h3-5,7-8,10,13,20-21,36,38H,6,9,11-12,31H2,1-2H3,(H,34,37)
    • InChI Key: MPJKOTQQZQIJEJ-UHFFFAOYSA-N
    • SMILES: FC1C=CC(C(NC2=CN=C3C(CCC3=C2N2CC(C(C)(C(C)C2)O)N)O)=O)=NC=1C1C(=CC=CC=1F)F

Computed Properties

  • Exact Mass: 151.06337
  • Monoisotopic Mass: 527.21442426g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 4
  • Complexity: 849
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 125Ų

Experimental Properties

  • Color/Form: Light yellow or amber clear liquid with light blue fluorescence. It soon turns orange red when exposed to light. It has strong floral, citrus and light fragrance, with a slight bitter taste.
  • Density: 0.868 g/mL at 25 °C(lit.)
  • Boiling Point: 163 °C(lit.)
  • Flash Point: 70 °C
  • Refractive Index: n20/D 1.47(lit.)
  • PSA: 52.32
  • FEMA: 2771 | NEROLI BIGARDE OIL (CITRUS AURANTIUM L.)
  • Solubility: Soluble in ethanol.

FEMA 2771 Security Information

  • RTECS:QQ0960000

FEMA 2771 Pricemore >>

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XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
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8016-38-4 secondary reference standard
1ML
¥4855.16 2022-02-23
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